Cas no 364739-75-3 (2-3-(3-chloro-4,5-dimethoxyphenyl)-2-cyanoprop-2-enamidobenzoic acid)

• Product Name: 2-3-(3-chloro-4,5-dimethoxyphenyl)-2-cyanoprop-2-enamidobenzoic acid
• CAS No: 364739-75-3
• MF: C₁₉H₁₅ClN₂O₅
• MW: 386.785804033279
• CID: 5547698
• PubChem ID: 2172366
• Update Time: 2025-06-10

2-3-(3-chloro-4,5-dimethoxyphenyl)-2-cyanoprop-2-enamidobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-[[(2E)-3-(3-CHLORO-4,5-DIMETHOXYPHENYL)-2-CYANOPROP-2-ENOYL]AMINO]BENZOIC ACID
• Benzoic acid, 2-[[3-(3-chloro-4,5-dimethoxyphenyl)-2-cyano-1-oxo-2-propen-1-yl]amino]-
• 2-3-(3-chloro-4,5-dimethoxyphenyl)-2-cyanoprop-2-enamidobenzoic acid

• Inchi： 1S/C19H15ClN2O5/c1-26-16-9-11(8-14(20)17(16)27-2)7-12(10-21)18(23)22-15-6-4-3-5-13(15)19(24)25/h3-9H,1-2H3,(H,22,23)(H,24,25)
• InChI Key： IXUNVUXUGUEWBQ-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=CC=C1NC(=O)C(C#N)=CC1=CC(OC)=C(OC)C(Cl)=C1

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on 2-3-(3-chloro-4,5-dimethoxyphenyl)-2-cyanoprop-2-enamidobenzoic acid

Introduction to 2-3-(3-chloro-4,5-dimethoxyphenyl)-2-cyanoprop-2-enamidobenzoic acid (CAS No. 364739-75-3)

2-3-(3-chloro-4,5-dimethoxyphenyl)-2-cyanoprop-2-enamidobenzoic acid, identified by its CAS number 364739-75-3, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This molecule, featuring a benzoic acid core appended with an amide and cyano-substituted propenyl group, is further distinguished by its aromatic ring system substituted with chloro and dimethoxy groups. The structural complexity of this compound not only makes it a subject of academic interest but also positions it as a potential candidate for further exploration in drug discovery and therapeutic development.

The benzoic acid moiety is a well-established pharmacophore in medicinal chemistry, known for its role in modulating various biological pathways. Its presence in 2-3-(3-chloro-4,5-dimethoxyphenyl)-2-cyanoprop-2-enamidobenzoic acid suggests potential interactions with enzymes and receptors that are commonly targeted in the treatment of inflammatory diseases, metabolic disorders, and even certain types of cancer. The amide group, situated between the propenyl and benzoic acid components, introduces a polar region that can enhance solubility and binding affinity, critical factors in drug design.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high precision. Studies indicate that the 3-chloro-4,5-dimethoxyphenyl substituent may play a crucial role in stabilizing the active conformation of the molecule upon binding to biological targets. This region's electronic properties, influenced by the chlorine atom's electronegativity and the methoxy groups' resonance effects, could be leveraged to fine-tune pharmacological activity.

The cyano substituent on the propenyl side chain adds another layer of complexity to the molecule's behavior. Cyano groups are known to participate in hydrogen bonding and can influence both the geometry and electronic distribution of nearby functional groups. In 2-3-(3-chloro-4,5-dimethoxyphenyl)-2-cyanoprop-2-enamidobenzoic acid, this cyano group may interact with polar residues in protein targets, potentially enhancing binding affinity or modulating downstream signaling pathways.

Current research in medicinal chemistry emphasizes the importance of polypharmacicity—designing molecules that interact with multiple targets to achieve synergistic therapeutic effects. The multifaceted nature of 2-3-(3-chloro-4,5-dimethoxyphenyl)-2-cyanoprop-2-enamidobenzoic acid, with its various substituents capable of engaging different biological systems, aligns well with this trend. Preliminary studies suggest that this compound may exhibit inhibitory activity against enzymes involved in pain signaling and inflammation, making it a promising candidate for further investigation.

The synthesis of such complex molecules requires meticulous planning and execution. Advanced synthetic techniques, including palladium-catalyzed cross-coupling reactions and transition-metal-mediated functionalization, are often employed to construct the desired framework efficiently. The presence of sensitive functional groups like amides and nitriles necessitates careful control over reaction conditions to prevent unwanted side reactions. Despite these challenges, the growing interest in this compound underscores its potential as a building block for novel therapeutics.

In addition to its structural complexity, 2-3-(3-chloro-4,5-dimethoxyphenyl)-2-cyanoprop-2-enamidobenzoic acid offers opportunities for derivatization. By modifying specific substituents or introducing new functional groups, researchers can explore a wide spectrum of biological activities. For instance, replacing the chlorine atom with another substituent might alter the compound's metabolic stability or receptor selectivity. Such modifications are essential for optimizing drug candidates for clinical use.

The role of computational methods in drug discovery cannot be overstated. High-throughput virtual screening (HTVS) has become an integral part of modern pharmaceutical research, allowing scientists to rapidly assess large libraries of compounds for potential activity against biological targets. Tools like molecular docking simulations have been used extensively to predict how 2-3-(3-chloro-4,5-dimethoxyphenyl)-2-cyanoprop-2-enamidobenzoic acid might interact with proteins such as kinases or transcription factors. These predictions provide valuable insights into its pharmacological profile before experimental validation is undertaken.

Evaluation of such compounds often involves both in vitro and in vivo assays to assess their efficacy and safety profiles. In vitro studies may include enzyme inhibition assays or cell-based assays to measure activity against specific targets. In vivo studies extend this evaluation to living organisms, providing a more comprehensive understanding of how the compound behaves within a biological system. These studies are critical for determining whether a compound has sufficient potential to progress into clinical trials.

The regulatory landscape for new drug development also plays a significant role in shaping research priorities. Agencies like the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) require extensive documentation demonstrating a compound's safety and efficacy before it can be approved for therapeutic use. This stringent regulatory framework ensures that only well-characterized drugs reach patients but also poses significant challenges for researchers seeking to bring new treatments to market.

As our understanding of biological systems continues to evolve, so too does our approach to drug design. Modern pharmacologists are increasingly leveraging knowledge from genomics, proteomics, and systems biology to identify novel therapeutic targets and develop more personalized treatment strategies. Compounds like 2-3-(3-chloro-4,5-dimethoxyphenyl)-2-cyanoprop-2-enamidobenzoic acid, with their intricate structures and diverse biological interactions, exemplify how interdisciplinary approaches can lead to breakthroughs in medicine.

In conclusion, 2-3-(3-chloro-4,5-dimethoxyphenyl)-2-cyanoprop-2-enamidobenzoic acid (CAS No. 364739-75-3) represents a fascinating subject of study within pharmaceutical chemistry. Its complex structure offers numerous opportunities for further exploration both academically and clinically, particularly given its potential as an inhibitor or modulator of key biological pathways involved in health and disease, making it an exciting candidate for future research endeavors.